Cas no 37467-65-5 (1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one)

1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one structure
37467-65-5 structure
Product Name:1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one
CAS No:37467-65-5
MF:C12H16O3
MW:208.253643989563
CID:922311
PubChem ID:3015915
Update Time:2025-04-19

1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one
    • 1-(3,5-diethyl-2,6-dihydroxyphenyl)ethanone
    • DTXSID30190903
    • NS00030202
    • UXU73R3HY4
    • SCHEMBL11116296
    • Ethanone, 1-(3,5-diethyl-2,6-dihydroxyphenyl)-
    • CHEMBL3274347
    • NAIUVEYPIKQZIB-UHFFFAOYSA-N
    • EINECS 253-516-5
    • 37467-65-5
    • Inchi: 1S/C12H16O3/c1-4-8-6-9(5-2)12(15)10(7(3)13)11(8)14/h6,14-15H,4-5H2,1-3H3
    • InChI Key: NAIUVEYPIKQZIB-UHFFFAOYSA-N
    • SMILES: OC1C(C(C)=O)=C(C(CC)=CC=1CC)O

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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